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Compound of Interest

Compound Name: BAL-30072

Cat. No.: B605906

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and mechanism of action of BAL-30072, a novel siderophore monosulfactam antibiotic with
potent activity against a wide range of Gram-negative bacteria.

Chemical Structure and Properties

BAL-30072 is a synthetic monosulfactam antibiotic. Its chemical structure is characterized by a
monocyclic B-lactam core, a sulfamic acid moiety, and a side chain containing a 2-
aminothiazole and a dihydroxypyridone siderophore.

Table 1: Chemical and Physicochemical Properties of BAL-30072
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Property Value Source

[(39)-3-[[(22)-2-(2-amino-1,3-
thiazol-4-yl)-2-[(1,5-dihydroxy-
4-oxopyridin-2-

IUPAC Name o _
yl)methoxyimino]acetyllamino]-
2,2-dimethyl-4-oxoazetidin-1-
yl] hydrogen sulfate

Molecular Formula C16H18N6010S2

Molecular Weight 518.5 g/mol

CC1(--INVALID-LINK--
Canonical SMILES NC(=0)C(=NOCC2=CC(=0)C(
C=N20)0)C3=CSC(=N3)N)C

CAS Number 941285-15-0

Solubility Soluble in DMSO

Mechanism of Action: A Trojan Horse Strategy

BAL-30072 employs a "Trojan horse" strategy to effectively penetrate the outer membrane of
Gram-negative bacteria and exert its bactericidal effects. This multi-step process is initiated by
its siderophore moiety and culminates in the inhibition of essential bacterial enzymes.

Siderophore-Mediated Iron Uptake

The dihydroxypyridone component of BAL-30072 acts as a siderophore, a small molecule with
a high affinity for ferric iron (Fe3*). In iron-limited environments, bacteria express specific iron
uptake systems to acquire this essential nutrient. BAL-30072 hijacks these systems to gain
entry into the periplasmic space.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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